Cas no 156980-55-1 (Mabioside D)

• Product Name: Mabioside D
• CAS No: 156980-55-1
• MF: C₄₂H₇₀O₁₄
• MW: 798.99681520462
• CID: 2018529
• PubChem ID: 131752889
• Update Time: 2025-04-21

Mabioside D Chemical and Physical Properties

Names and Identifiers

• Mabioside D
• 1,2,7,13,17,17-hexamethyl-6-(3-methylbut-2-enyl)-16-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxy-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-3,4,7-triol
• CHEBI:185988
• 156980-55-1
• (3I(2),15I+/-,17I(3/4),22S)-16,22-Epoxy-15,16,20-trihydroxydammar-24-en-3-yl 6-O-(6-deoxy-I+/--L-mannopyranosyl)-I(2)-D-glucopyranoside
• DTXSID801105667

• Inchi： 1S/C42H70O14/c1-19(2)10-13-26-41(9,50)33-21-11-12-24-38(6)16-15-25(37(4,5)23(38)14-17-39(24,7)40(21,8)36(49)42(33,51)56-26)55-35-32(48)30(46)28(44)22(54-35)18-52-34-31(47)29(45)27(43)20(3)53-34/h10,20-36,43-51H,11-18H2,1-9H3
• InChI Key： ORJZPSXCNAQWIV-UHFFFAOYSA-N
• SMILES： O1C(C/C=C(\C)/C)C(C)(C2C1(C(C1(C)C2CCC2C3(C)CCC(C(C)(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(C(C)O2)O)O)O)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 798.47655690g/mol
• Monoisotopic Mass: 798.47655690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 7
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 228Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids